Cas no 2901082-67-3 ((2-Bromo-6-fluoro-3-propoxyphenyl)trimethylsilane)

• Product Name: (2-Bromo-6-fluoro-3-propoxyphenyl)trimethylsilane
• CAS No: 2901082-67-3
• MF: C₁₂H₁₈BrFOSi
• MW: 305.258627414703
• CID: 6796065
• PubChem ID: 171368069
• Update Time: 2025-06-14

(2-Bromo-6-fluoro-3-propoxyphenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-fluoro-3-propoxyphenyl)trimethylsilane
• MFCD34768346
• 2901082-67-3

• Inchi： 1S/C12H18BrFOSi/c1-5-8-15-10-7-6-9(14)12(11(10)13)16(2,3)4/h6-7H,5,8H2,1-4H3
• InChI Key： DGJVKKGTBLVTPH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1[Si](C)(C)C)F)OCCC

Computed Properties

• Exact Mass: 304.02943g/mol
• Monoisotopic Mass: 304.02943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on (2-Bromo-6-fluoro-3-propoxyphenyl)trimethylsilane

Comprehensive Overview of (2-Bromo-6-fluoro-3-propoxyphenyl)trimethylsilane (CAS No. 2901082-67-3)

(2-Bromo-6-fluoro-3-propoxyphenyl)trimethylsilane (CAS No. 2901082-67-3) is a specialized organosilicon compound with significant applications in pharmaceutical intermediates and advanced material synthesis. Its unique molecular structure, featuring a bromine and fluorine substitution pattern, makes it a valuable building block in cross-coupling reactions and catalysis. Researchers and industries increasingly seek this compound for its role in developing high-performance polymers and bioactive molecules, aligning with trends in green chemistry and sustainable synthesis.

The compound's trimethylsilyl (TMS) group enhances its stability and reactivity, enabling precise modifications in aryl halide transformations. Recent studies highlight its utility in palladium-catalyzed reactions, a hot topic in drug discovery forums. Users frequently search for "how to handle air-sensitive silane reagents" or "TMS-protected intermediates in medicinal chemistry," reflecting its relevance in cutting-edge research. Its propoxy side chain further broadens solubility profiles, critical for nanomaterial functionalization.

In the context of AI-driven molecular design, 2901082-67-3 garners attention for its predictable reactivity in machine learning-assisted retrosynthesis. Laboratories optimizing high-throughput screening protocols often prioritize this compound due to its compatibility with automated synthesis platforms. Environmental concerns also drive queries like "eco-friendly bromination methods," where this silane's efficiency reduces waste generation compared to traditional reagents.

From a commercial perspective, (2-Bromo-6-fluoro-3-propoxyphenyl)trimethylsilane meets demand for custom synthons in OLED material development, a sector experiencing 20% annual growth. Its fluorinated aromatic core aligns with patents for flexible electronics, another trending search term. Storage recommendations (e.g., "argon-purged silane storage") and QC analytical methods (e.g., GC-MS purity verification) are frequently discussed in technical literature.

Regulatory compliance remains straightforward as the compound falls outside restricted substance lists, though proper fume hood handling is advised during scale-up. Its non-corrosive nature and moderate vapor pressure make it safer than many halogenated precursors, addressing workplace safety queries. Future applications may expand into covalent organic frameworks (COFs), given rising interest in porous materials for carbon capture.

For analytical chemists, 2901082-67-3 exhibits characteristic NMR shifts (δ 0.25 ppm for TMS, 7.2–7.8 ppm for aromatic protons) and MS fragmentation patterns that facilitate rapid identification. These properties support its growing adoption in quality-by-design (QbD) pharmaceutical manufacturing, where structural elucidation speed directly impacts R&D cycles. Suppliers now offer isotope-labeled versions (¹³C, ²H) to meet metabolic tracing research needs.